Cas no 126938-70-3 (4-Isothiazolecarbonitrile, 5-hydroxy-3-phenyl-)

• Product Name: 4-Isothiazolecarbonitrile, 5-hydroxy-3-phenyl-
• CAS No: 126938-70-3
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• CID: 1220762
• Update Time: 2024-08-05

4-Isothiazolecarbonitrile, 5-hydroxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 5-hydroxy-3-phenyl-

• Inchi： 1S/C10H6N2OS/c11-6-8-9(12-14-10(8)13)7-4-2-1-3-5-7/h1-5,13H
• InChI Key： XJCCKRPAMNJQCQ-UHFFFAOYSA-N
• SMILES： S1C(O)=C(C#N)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 202.02018

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 205-225 °C (decomp)(Solv: water (7732-18-5))
• Boiling Point: 322.3±42.0 °C(Predicted)
• PSA: 56.91
• pka: 0.71±0.28(Predicted)